Cas no 1866900-93-7 (1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide)

• Product Name: 1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide
• CAS No: 1866900-93-7
• MF: C₉H₁₆O₄S
• MW: 220.285942077637
• MDL: MFCD30223268
• CID: 5211457
• PubChem ID: 130584182
• Update Time: 2025-07-21

1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide

• MDL： MFCD30223268
• Inchi： 1S/C9H16O4S/c10-7-8-1-2-9(13-8)3-5-14(11,12)6-4-9/h8,10H,1-7H2
• InChI Key： LMNDMJWUHDNVKK-UHFFFAOYSA-N
• SMILES： O1C2(CCS(=O)(=O)CC2)CCC1CO

Additional information on 1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide

Introduction to 1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide (CAS No. 1866900-93-7)

The compound 1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide, identified by its CAS number 1866900-93-7, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. Its unique spirocyclic structure, incorporating both oxygen and sulfur atoms in a cyclic framework, positions it as a promising candidate for various applications, particularly in medicinal chemistry and materials science. This introduction delves into the structural features, potential biological activities, and emerging research applications of this compound.

The molecular structure of 1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide is characterized by a spirocyclic core, where a sulfur atom is linked to a carbon atom that is further connected to an oxygen-containing group. This arrangement creates a rigid framework with distinct stereochemical properties. The presence of two oxygen atoms in the form of dioxide groups enhances the compound's reactivity and solubility in polar solvents, making it suitable for further functionalization and derivatization.

In recent years, spirocyclic compounds have garnered significant attention due to their diverse pharmacological properties. The spirocyclic core imparts unique conformational rigidity, which can influence binding interactions with biological targets. Studies have shown that such structures often exhibit enhanced metabolic stability and improved bioavailability compared to acyclic analogs. The 1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide molecule is no exception and has been explored for its potential in drug discovery.

One of the most intriguing aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The oxygen and sulfur atoms in the spirocyclic structure provide multiple sites for chemical modification, allowing researchers to tailor the molecule's properties for specific biological activities. For instance, the methanol group at the 2-position can be used to introduce additional functional groups or linkages, while the dioxide groups at the 8-position offer opportunities for further derivatization.

Recent research has highlighted the compound's relevance in the development of antimicrobial agents. Studies have demonstrated that spirocyclic compounds can disrupt bacterial cell membranes by interfering with essential metabolic pathways. The rigid structure of 1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide may facilitate binding to bacterial enzymes or receptors, leading to potent antimicrobial effects. Additionally, the presence of oxygen and sulfur atoms in the molecule suggests potential interactions with redox-sensitive targets within microbial cells.

Beyond antimicrobial applications, this compound has shown promise in other therapeutic areas. Its unique structural features make it a suitable candidate for developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The spirocyclic core can mimic natural substrates or inhibitors of kinases, thereby blocking their activity and inhibiting disease progression. Furthermore, the compound's ability to cross cell membranes efficiently enhances its potential as an oral therapeutic agent.

The synthesis of 1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the complex spirocyclic framework with high enantioselectivity.

The physicochemical properties of this compound also contribute to its appeal as a pharmaceutical lead. Its solubility in water and organic solvents allows for versatile formulation options in drug delivery systems. Moreover, its stability under various storage conditions ensures long-term viability for clinical use. These properties make it an attractive candidate for further development into novel drugs.

As research continues to uncover new applications for spirocyclic compounds like 1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide, collaborations between chemists and biologists are becoming increasingly important. By combining expertise from different disciplines, researchers can accelerate the discovery of novel therapeutic agents with improved efficacy and reduced side effects. The unique structural features of this compound provide a rich foundation for exploring new drug candidates across multiple therapeutic areas.

In conclusion,1-Oxa-8-thiaspiro[4.5]decane-2-methanol, 8,8-dioxide (CAS No. 1866900-93-7) represents a promising molecule with diverse applications in pharmaceutical research. Its spirocyclic structure offers unique advantages in terms of metabolic stability and bioavailability, making it an excellent scaffold for developing novel therapeutic agents, particularly those targeting antimicrobial infections, kinase inhibition, and other critical biological processes,